Cas no 1891808-84-6 (2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol)

• Product Name: 2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol
• CAS No: 1891808-84-6
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 5989985
• PubChem ID: 117403864
• Update Time: 2025-06-08

2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol
• 1891808-84-6
• EN300-1937658
• 2-[(1-aminocyclopropyl)methyl]-4-bromo-6-fluorophenol

• Inchi： 1S/C10H11BrFNO/c11-7-3-6(5-10(13)1-2-10)9(14)8(12)4-7/h3-4,14H,1-2,5,13H2
• InChI Key： MJFQZGCSIGQYSZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC1(CC1)N)O)F

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol

Comprehensive Overview of 2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol (CAS No. 1891808-84-6)

2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol (CAS No. 1891808-84-6) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclopropylamine moiety and bromo-fluorophenol groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound’s 4-bromo-6-fluorophenol segment is particularly noteworthy for its electron-withdrawing properties, which enhance its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. These reactions are pivotal in constructing complex molecules for cancer therapeutics and central nervous system (CNS) drugs. Meanwhile, the 1-aminocyclopropyl group introduces steric constraints that can improve binding affinity to biological targets, a feature leveraged in protease inhibitor design.

In recent years, the demand for fluorinated phenolic compounds has surged due to their metabolic stability and membrane permeability—key traits in antibiotic development and pesticide formulations. CAS No. 1891808-84-6 aligns with this trend, as its 6-fluoro substitution resists oxidative degradation, while the bromo atom serves as a handle for further derivatization. This dual functionality positions it as a valuable building block in high-throughput screening libraries.

From an environmental perspective, the compound’s potential applications in green chemistry are under scrutiny. Its halogenated structure raises questions about biodegradability, prompting studies into catalytic debromination methods. Innovations in photocatalysis and biocatalysis aim to mitigate ecological impacts while retaining synthetic utility—a balance critical for sustainable fine chemical production.

Analytical challenges associated with 2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol include its characterization via LC-MS and NMR spectroscopy, where the cyclopropyl ring protons often exhibit complex splitting patterns. Advanced techniques like 2D-COSY and HSQC are employed to resolve these ambiguities, ensuring purity standards required for GMP-compliant synthesis.

The compound’s role in peptide mimetics design is another active research area. By incorporating its scaffold into pseudopeptides, scientists can modulate protein-protein interactions—a strategy explored in neurodegenerative disease therapies. Its aminocyclopropyl group mimics natural amino acids like 1-aminocyclopropane-1-carboxylic acid (ACC), enabling subtle steric adjustments in lead optimization.

Market-wise, suppliers of CAS 1891808-84-6 emphasize scalability, with flow chemistry emerging as a cost-effective production method. Continuous-flow reactors minimize byproducts and energy consumption, addressing industry demands for process intensification. Such advancements could lower barriers to its use in preclinical development pipelines.

In summary, 2-(1-aminocyclopropyl)methyl-4-bromo-6-fluorophenol exemplifies the convergence of medicinal chemistry and sustainable technology. Its multifaceted reactivity and biological relevance ensure its prominence in both academic and industrial settings, particularly as the pharmaceutical sector prioritizes fragment-based drug discovery and late-stage functionalization strategies.